Cas no 38946-63-3 (Phenol,4-(1,1-dimethylethyl)-2-fluoro-)
38946-63-3 structure
Product Name:Phenol,4-(1,1-dimethylethyl)-2-fluoro-
CAS No:38946-63-3
MF:C10H13FO
MW:168.208026647568
MDL:MFCD16996860
CID:297004
PubChem ID:11062790
Update Time:2025-04-19
Phenol,4-(1,1-dimethylethyl)-2-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Phenol,4-(1,1-dimethylethyl)-2-fluoro-
- 4-tert-butyl-2-fluorophenol
- 2-Fluoro-4-tert-butylphenol
- 38946-63-3
- AMY17205
- DTXSID20453771
- F81983
- 4-tert-butyl-2-fluoro-phenol
- SCHEMBL179468
- ORLJSROIQHIMQM-UHFFFAOYSA-N
- SY316138
- MFCD16996860
- MB21792
- 4-(tert-Butyl)-2-fluorophenol
-
- MDL: MFCD16996860
- Inchi: 1S/C10H13FO/c1-10(2,3)7-4-5-9(12)8(11)6-7/h4-6,12H,1-3H3
- InChI Key: ORLJSROIQHIMQM-UHFFFAOYSA-N
- SMILES: FC1=C(C=CC(=C1)C(C)(C)C)O
Computed Properties
- Exact Mass: 168.09509
- Monoisotopic Mass: 168.095043196g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 150
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol,4-(1,1-dimethylethyl)-2-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1104034-5g |
4-(tert-butyl)-2-fluorophenol |
38946-63-3 | 95% | 5g |
$1000 | 2024-07-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1946103-1g |
4-(tert-Butyl)-2-fluorophenol |
38946-63-3 | 98% | 1g |
¥17773.00 | 2024-05-15 | |
| eNovation Chemicals LLC | Y1104034-1g |
4-(tert-butyl)-2-fluorophenol |
38946-63-3 | 95% | 1g |
$1400 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1104034-1g |
4-(tert-butyl)-2-fluorophenol |
38946-63-3 | 95% | 1g |
$1400 | 2025-02-22 |
Phenol,4-(1,1-dimethylethyl)-2-fluoro- Related Literature
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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